Cas no 2228641-77-6 (4-(naphthalen-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(naphthalen-2-yl)methylpiperidin-4-ol
• CAS No: 2228641-77-6
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6069928
• PubChem ID: 165756085
• Update Time: 2025-05-24

4-(naphthalen-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(naphthalen-2-yl)methylpiperidin-4-ol
• 4-[(naphthalen-2-yl)methyl]piperidin-4-ol
• 2228641-77-6
• EN300-1834216

• Inchi： 1S/C16H19NO/c18-16(7-9-17-10-8-16)12-13-5-6-14-3-1-2-4-15(14)11-13/h1-6,11,17-18H,7-10,12H2
• InChI Key： VTZOCVPTLWBJAD-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3C=CC=CC=3C=2)CCNCC1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(naphthalen-2-yl)methylpiperidin-4-ol

Chemical Profile of 4-(naphthalen-2-yl)methylpiperidin-4-ol (CAS No. 2228641-77-6)

4-(naphthalen-2-yl)methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228641-77-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a naphthalenylmethyl group, has garnered attention due to its structural complexity and potential biological activities. The piperidine ring is a privileged scaffold in drug design, known for its ability to enhance binding affinity and metabolic stability, while the naphthalene moiety introduces hydrophobic interactions and modulates electronic properties. Together, these structural elements make 4-(naphthalen-2-yl)methylpiperidin-4-ol a promising candidate for further exploration in the development of novel therapeutic agents.

The synthesis of 4-(naphthalen-2-yl)methylpiperidin-4-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the piperidine ring via nucleophilic substitution or cyclization reactions, followed by functionalization at the 2-position of the naphthalene ring to introduce the methylpiperidine moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only underscore the compound's synthetic accessibility but also demonstrate the versatility of transition metal catalysis in constructing complex heterocyclic systems.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for 4-(naphthalen-2-yl)methylpiperidin-4-ol. By integrating quantum mechanical calculations with molecular mechanics simulations, researchers can predict binding affinities and interaction patterns with biological targets with remarkable accuracy. This approach has been instrumental in identifying potential drug candidates that exhibit high specificity for disease-related proteins. For instance, studies suggest that 4-(naphthalen-2-yl)methylpiperidin-4-ol may interact with enzymes involved in metabolic pathways relevant to neurodegenerative disorders, making it a compelling subject for further pharmacological investigation.

The pharmacological profile of 4-(naphthalen-2-yl)methylpiperidin-4-ol is currently under active investigation in several academic and industrial laboratories. Preliminary studies indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic benefits for conditions such as cognitive dysfunction or mood disorders. Additionally, its structural motif resembles known bioactive molecules, suggesting potential synergistic effects when combined with other therapeutic agents. The compound's favorable pharmacokinetic properties, including solubility and bioavailability, have also been assessed through in vitro and ex vivo models, providing valuable insights into its potential as a drug candidate.

In vitro assays have been conducted to evaluate the cytotoxicity and efficacy of 4-(naphthalen-2-yl)methylpiperidin-4-ol against various cell lines. These experiments have revealed promising results in terms of selective toxicity towards certain cancer cell lines while maintaining low toxicity on healthy tissues. This selective action is attributed to the compound's ability to disrupt specific signaling pathways aberrantly activated in malignant cells. Furthermore, its interaction with microtubule dynamics has been explored as a potential mechanism for its antitumor effects, aligning with emerging trends in oncology research.

The role of 4-(naphthalen-2-yl)methylpiperidin-4-ol in modulating inflammatory responses has also been examined. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and cardiovascular conditions. Studies suggest that this compound may exert anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. By targeting inflammatory pathways at multiple levels, 4-(naphthalen-2-yl)methylpiperidin-4-ol could serve as a novel therapeutic intervention for patients suffering from chronic inflammatory diseases.

As interest in personalized medicine grows, researchers are exploring how variations in 4-(naphthalen-2-yl)methylpiperidin-4-ol can be tailored to individual patient profiles. Genomic data integration alongside phenotypic analysis has enabled the identification of genetic markers that correlate with response to this compound. Such findings hold promise for optimizing treatment regimens and minimizing adverse effects through precision medicine approaches. The development of biomarkers that predict therapeutic efficacy is a critical step toward translating preclinical discoveries into clinical practice.

The future direction of research on 4-(naphthalen-2-ylmethyl)piperidin--(long-tail keyword) includes expanding its chemical diversity through structural analogs and derivatives. By systematically modifying functional groups within the molecule, researchers aim to enhance its pharmacological potency while improving safety profiles. Advances in biocatalysis and flow chemistry are also being leveraged to streamline synthetic routes, making large-scale production more feasible. These innovations are expected to accelerate the transition from laboratory-scale discovery to industrial-scale manufacturing.

In conclusion,(long-tail keyword) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacological properties makes it a valuable asset in pharmaceutical research pipelines worldwide. As our understanding of biological systems continues to evolve,(long-tail keyword) will undoubtedly play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.